Cas no 135823-13-1 (1-Methyl-5-oxobicyclo[4.2.0]octane-7,8-dicarbonitrile)

• Product Name: 1-Methyl-5-oxobicyclo[4.2.0]octane-7,8-dicarbonitrile
• CAS No: 135823-13-1
• MF: C₁₁H₁₂N₂O
• MW: 188.225782394409
• CID: 2771545
• PubChem ID: 71341314
• Update Time: 2025-04-21

1-Methyl-5-oxobicyclo[4.2.0]octane-7,8-dicarbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-5-oxobicyclo[4.2.0]octane-7,8-dicarbonitrile
• 135823-13-1
• DTXSID80768272

• Inchi： 1S/C11H12N2O/c1-11-4-2-3-9(14)10(11)7(5-12)8(11)6-13/h7-8,10H,2-4H2,1H3
• InChI Key： LTXAVUPIFMOECV-UHFFFAOYSA-N
• SMILES： O=C1CCCC2(C)C(C#N)C(C#N)C21

Computed Properties

• Exact Mass: 188.094963011Da
• Monoisotopic Mass: 188.094963011Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 64.7Ų